Cas no 88716-11-4 (Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester)
88716-11-4 structure
Product Name:Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
CAS No:88716-11-4
MF:C14H12N3O4
MW:286.262783050537
CID:623393
PubChem ID:71319760
Update Time:2025-04-19
Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
- 5-ethoxycarbonyl-4H-imidazo[1,2-a]quinoxaline-2-carboxylate
- DTXSID30749758
- 5-(Ethoxycarbonyl)-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
- 88716-11-4
-
- Inchi: 1S/C14H13N3O4/c1-2-21-14(20)17-8-12-15-9(13(18)19)7-16(12)10-5-3-4-6-11(10)17/h3-7H,2,8H2,1H3,(H,18,19)/p-1
- InChI Key: QNSLKMGZBSZXIJ-UHFFFAOYSA-M
- SMILES: O(CC)C(N1C2C=CC=CC=2N2C=C(C(=O)[O-])N=C2C1)=O
Computed Properties
- Exact Mass: 286.08278087g/mol
- Monoisotopic Mass: 286.08278087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.5Ų
Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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